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Compound of Interest

Compound Name: Ethyl isoquinoline-7-carboxylate

Cat. No.: B1592878

Ethyl Isoquinoline-7-Carboxylate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key chemical properties of Ethyl
isoquinoline-7-carboxylate, a heterocyclic organic compound of interest in synthetic and
medicinal chemistry. Due to its structural motif, it serves as a valuable building block in the
development of more complex molecules with potential therapeutic applications.

Core Chemical Data

The fundamental physicochemical properties of Ethyl isoquinoline-7-carboxylate are
summarized below. This data is essential for its accurate identification, handling, and use in
experimental settings.

Property Value Citations
CAS Number 407623-83-0 [1][2]
Molecular Formula C12H11:NO2 [11[2]
Molecular Weight 201.22 g/mol [1][2]
Purity Typically 297% [1]
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Experimental Protocols and Applications

Detailed experimental protocols for the synthesis and specific reactions of Ethyl isoquinoline-
7-carboxylate are not extensively documented in publicly available literature. However, it is
generally used as an intermediate in organic synthesis. Its applications are primarily in
research and development, particularly in the following areas:

e Medicinal Chemistry: It serves as a precursor for the synthesis of novel compounds with
potential therapeutic activities, including but not limited to anti-inflammatory, anti-cancer, or

anti-microbial agents.[2]

o Organic Synthesis: The isoquinoline core is a key structural element in many natural and
synthetic bioactive molecules. This compound provides a functionalized isoquinoline scaffold
for the construction of more complex heterocyclic systems.[2]

o Agrochemical Research: Similar to other heterocyclic compounds, it has potential
applications in the design of new pesticides and herbicides.[2]

Logical Relationship: From Building Block to
Application

The following diagram illustrates the logical workflow from the basic chemical entity to its
potential applications in drug discovery and materials science.
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Logical workflow from chemical intermediate to potential applications.

This document is intended for research and development purposes only. For handling and
safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Ethyl isoquinoline-7-carboxylate” CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592878#ethyl-isoquinoline-7-carboxylate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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